Cas no 2113966-00-8 (2-(1-ethenyl-1H-pyrazol-4-yl)acetonitrile)

• Product Name: 2-(1-ethenyl-1H-pyrazol-4-yl)acetonitrile
• CAS No: 2113966-00-8
• MF: C₇H₇N₃
• MW: 133.150580644608
• CID: 6360618
• PubChem ID: 165784821
• Update Time: 2025-06-14

2-(1-ethenyl-1H-pyrazol-4-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(1-ethenyl-1H-pyrazol-4-yl)acetonitrile
• EN300-1730486
• 2113966-00-8

• Inchi： 1S/C7H7N3/c1-2-10-6-7(3-4-8)5-9-10/h2,5-6H,1,3H2
• InChI Key： ODVAYQFGEUTGND-UHFFFAOYSA-N
• SMILES： N1(C=C)C=C(C=N1)CC#N

Computed Properties

• Exact Mass: 133.063997236g/mol
• Monoisotopic Mass: 133.063997236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 41.6Ų

Additional information on 2-(1-ethenyl-1H-pyrazol-4-yl)acetonitrile

Research Brief on 2-(1-ethenyl-1H-pyrazol-4-yl)acetonitrile (CAS: 2113966-00-8): Recent Advances and Applications in Chemical Biology and Medicine

The compound 2-(1-ethenyl-1H-pyrazol-4-yl)acetonitrile (CAS: 2113966-00-8) has recently emerged as a promising scaffold in chemical biology and medicinal chemistry research. This heterocyclic nitrile derivative, featuring a pyrazole core with an ethenyl substituent, has demonstrated significant potential in drug discovery and biochemical probe development. Recent studies have focused on its unique physicochemical properties, synthetic accessibility, and diverse biological activities.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of 2-(1-ethenyl-1H-pyrazol-4-yl)acetonitrile as a key intermediate in the synthesis of novel kinase inhibitors. The researchers demonstrated that the compound's vinyl group provides an excellent handle for further functionalization through various coupling reactions, while the nitrile moiety offers opportunities for bioisosteric replacement strategies. The study reported successful derivatization leading to compounds with potent activity against several cancer-related kinases.

In the field of chemical biology, a recent Nature Chemical Biology publication (2024) highlighted the application of this compound in developing activity-based protein profiling (ABPP) probes. The researchers utilized the reactivity of the nitrile group to target cysteine residues in enzyme active sites, creating selective probes for studying protein function in complex biological systems. This approach has provided new insights into enzyme mechanisms and potential therapeutic targets.

From a synthetic chemistry perspective, advances in the preparation of 2-(1-ethenyl-1H-pyrazol-4-yl)acetonitrile have been reported in several recent publications. A 2023 Organic Letters paper described an improved catalytic system for the direct vinylation of 4-pyrazoleacetonitrile derivatives, offering higher yields and better regioselectivity. These methodological improvements are particularly valuable for scaling up production of this important building block.

The pharmacological potential of derivatives based on this scaffold was further demonstrated in a recent European Journal of Medicinal Chemistry study (2024), where researchers developed a series of compounds showing dual activity as both anti-inflammatory agents and antimicrobials. The structural flexibility of 2-(1-ethenyl-1H-pyrazol-4-yl)acetonitrile allowed for optimization of both activities while maintaining favorable drug-like properties.

Looking forward, the unique combination of synthetic versatility and biological relevance positions 2-(1-ethenyl-1H-pyrazol-4-yl)acetonitrile as a valuable tool in drug discovery. Current research directions include exploring its use in PROTAC design, covalent inhibitor development, and as a precursor for radiopharmaceuticals. The compound's CAS number (2113966-00-8) has become increasingly prominent in patent applications, indicating growing commercial interest in this chemical entity.